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Compound of Interest

Compound Name: Einecs 285-118-2

Cat. No.: B12675143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adipic acid diethanolamine salt is an organic compound formed through the neutralization

reaction of adipic acid, a dicarboxylic acid, with diethanolamine, a secondary amine and diol.

This salt possesses properties derived from both its acidic and basic components, making it a

subject of interest for various applications, including as a potential component in

pharmaceutical formulations, as a pH buffering agent, or as an intermediate in chemical

synthesis. This guide provides a comprehensive overview of its molecular characteristics, a

general synthesis protocol, and relevant physicochemical data.

Core Data
The fundamental properties of adipic acid, diethanolamine, and their resulting 1:1 salt are

summarized below.
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Property Adipic Acid Diethanolamine
Adipic Acid
Diethanolamine
Salt (1:1)

Molecular Formula C₆H₁₀O₄ C₄H₁₁NO₂ C₁₀H₂₁NO₆

Molecular Weight 146.14 g/mol 105.14 g/mol 251.28 g/mol [1]

IUPAC Name Hexanedioic acid

2-(2-

hydroxyethylamino)et

hanol

hexanedioic acid;2-(2-

hydroxyethylamino)et

hanol[1]

CAS Number 124-04-9 111-42-2 29867-71-8[1]

Appearance
White crystalline

powder

White solid or

colorless, viscous

liquid

Not readily available

Melting Point 152.1 °C ~28 °C Not readily available

Boiling Point 337.5 °C 268-270 °C Not readily available

Solubility in Water Slightly soluble Soluble
Expected to be

soluble

Synthesis and Experimental Protocols
The formation of adipic acid diethanolamine salt is a straightforward acid-base neutralization

reaction. While specific, detailed experimental protocols for this particular salt are not widely

published, a general laboratory-scale synthesis can be outlined as follows.

Objective:
To synthesize adipic acid diethanolamine salt in a 1:1 molar ratio.

Materials:
Adipic Acid (C₆H₁₀O₄), high purity

Diethanolamine (HN(CH₂CH₂OH)₂), high purity
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Suitable solvent (e.g., ethanol, isopropanol, or water)

Magnetic stirrer and stir bar

Heating mantle or water bath

Round-bottom flask

Condenser

Thermometer

Crystallization dish

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or desiccator

Procedure:
Molar Calculation: Calculate the required mass of adipic acid and diethanolamine for a 1:1

molar ratio. For example, to synthesize 0.1 moles of the salt, you would use 14.61 g of adipic

acid and 10.51 g of diethanolamine.

Dissolution: In the round-bottom flask, dissolve the calculated amount of adipic acid in a

minimal amount of the chosen solvent with gentle heating and stirring.

Reaction: Slowly add the diethanolamine to the adipic acid solution while continuously

stirring. The addition may be exothermic, so it is advisable to add it dropwise or in small

portions, monitoring the temperature.

Reaction Completion: After the addition is complete, continue to stir the mixture at a slightly

elevated temperature (e.g., 40-50 °C) for a period of time (e.g., 1-2 hours) to ensure the

reaction goes to completion.

Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form

spontaneously, the solution can be further cooled in an ice bath or by adding a small seed

crystal.
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Isolation: Collect the precipitated salt by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of cold solvent to remove any

unreacted starting materials.

Drying: Dry the purified salt in a vacuum oven at a low temperature or in a desiccator to a

constant weight.

Characterization:
The identity and purity of the synthesized salt can be confirmed using various analytical

techniques, including:

Melting Point Determination: A sharp melting point indicates a pure compound.

Infrared (IR) Spectroscopy: To confirm the formation of the salt by observing the

characteristic peaks for the carboxylate and ammonium groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Elemental Analysis: To confirm the elemental composition.

Salt Formation Pathway
The reaction between adipic acid and diethanolamine to form the 1:1 salt involves the transfer

of a proton from one of the carboxylic acid groups of adipic acid to the basic nitrogen atom of

diethanolamine. This results in the formation of an ionic bond between the adipate anion and

the diethanolammonium cation.

ProductAdipic Acid
(C₆H₁₀O₄)

Adipic Acid Diethanolamine Salt
(C₁₀H₂₁NO₆)

+

Diethanolamine
(C₄H₁₁NO₂)
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Caption: Formation of Adipic Acid Diethanolamine Salt.

Safety Information
As there is limited specific safety data available for adipic acid diethanolamine salt, it is prudent

to handle the compound with care, following standard laboratory safety procedures. The safety

profiles of the individual reactants should be considered.

Adipic Acid: May cause serious eye irritation.[2][3][4] It is a combustible solid.[3]

Diethanolamine: Causes serious eye damage and may cause respiratory irritation. It is

harmful if swallowed and in contact with skin.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling these chemicals and their reaction product. Work should

be conducted in a well-ventilated area. For detailed safety information, refer to the Safety Data

Sheets (SDS) for adipic acid and diethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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